Cas no 1353955-97-1 (N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide)

• Product Name: N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide
• CAS No: 1353955-97-1
• MF: C₁₂H₁₅BrClNO
• MW: 304.610601663589
• CID: 2162852
• Update Time: 2025-11-07

N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-benzyl)-2-chloro-n-isopropyl-acetamide
• N-(2-bromobenzyl)-2-chloro-N-isopropylacetamide
• AM92731
• N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide

• Inchi： 1S/C12H15BrClNO/c1-9(2)15(12(16)7-14)8-10-5-3-4-6-11(10)13/h3-6,9H,7-8H2,1-2H3
• InChI Key： RZJBTQAQKQXFOG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(CCl)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Topological Polar Surface Area: 20.3

Additional information on N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide

Research Brief on N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide (CAS: 1353955-97-1): Recent Advances and Applications

N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide (CAS: 1353955-97-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-benzyl and chloro-isopropyl functional groups, has been explored for its potential applications in drug discovery, agrochemical development, and as a synthetic intermediate in organic chemistry. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of interest in recent research has been the compound's utility as a building block for the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways. The study employed a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

In addition to its pharmacological applications, N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide has also been investigated for its role in agrochemical research. A recent report in Pest Management Science highlighted its efficacy as a precursor in the synthesis of novel herbicides. The study found that structural modifications of the compound led to enhanced herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. This finding underscores the compound's versatility and its potential to address challenges in sustainable agriculture.

From a synthetic chemistry perspective, advancements in the scalable production of N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide have been reported. A 2022 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces byproduct formation. The authors emphasized the importance of green chemistry principles in the process, such as the use of catalytic reagents and solvent-free conditions, which align with the growing demand for environmentally friendly synthetic methodologies.

Despite these promising developments, challenges remain in the full characterization of the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, particularly through in vivo studies and computational modeling. For instance, a recent preprint on bioRxiv proposed a predictive model for the metabolic stability of N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide derivatives, which could expedite the drug development pipeline.

In conclusion, N-(2-Bromo-benzyl)-2-chloro-N-isopropyl-acetamide (CAS: 1353955-97-1) represents a multifaceted compound with significant potential across multiple domains of chemical and biological research. Its applications in drug discovery, agrochemicals, and synthetic chemistry continue to expand, driven by innovative methodologies and interdisciplinary collaboration. Future research will likely focus on optimizing its bioactive properties and translating these findings into practical solutions for global health and agricultural challenges.